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Compound of Interest

Compound Name: Ruthenium(lll) chloride hydrate

Cat. No.: B3024216

Ruthenium(lll) chloride hydrate (RuCls-xH20) is a cornerstone compound in the field of
transition metal chemistry.[1] As a member of the platinum group metals, ruthenium is
renowned for its potent catalytic abilities, and its hydrated chloride form is the most common
and versatile starting material for accessing a vast array of ruthenium-based complexes and
materials.[1][2] This dark brown or black solid, consisting of ruthenium in the +3 oxidation state,
chlorine, and a variable amount of water molecules, serves as a critical precursor in organic
synthesis, materials science, and emerging biomedical applications.[2][3] Its significance lies in
its ability to facilitate a wide range of chemical transformations, often under mild conditions,
making it invaluable for developing sustainable and efficient chemical processes.[4] This guide
provides a comprehensive overview of its properties, applications, and handling protocols,
tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical and Structural Properties

Ruthenium(lll) chloride hydrate typically appears as a dark brown to black, hygroscopic
powder or crystalline solid.[5][6] While the anhydrous form (RuCls) is insoluble in water, the
hydrate is soluble in water and other polar solvents, a critical property for its use in solution-
phase chemistry.[1][6] The "hydrate" designation, often with the formula RuCls-xHz0, indicates
a variable water content, which can influence its reactivity and solubility. Commercially
available forms often approximate a trihydrate.[1]

In the solid state, anhydrous RuCls exists in two main polymorphs. The black a-form features a
layered structure, while the dark brown, metastable -form consists of face-sharing octahedral
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chains.[1] The hydrated form's structure in solution is complex, often involving various aquo-
chloro species. This inherent flexibility in its coordination sphere is a key reason for its broad
utility as a precursor.

Table 1: Key Physicochemical Properties of Ruthenium(lil) Chloride Hydrate

Property Value Reference(s)
CAS Number 14898-67-0 [7]
Molecular Formula RuCls-xHz20 [6][8]
] 207.43 g/mol (anhydrous
Molecular Weight ] [8]
basis)

Dark brown to black powder or
Appearance , _ [2][5]
crystalline solid

Soluble in water and polar
solvents; decomposes in hot

Solubility water. Insoluble in cold water [1][5]16]
and ethanol. Soluble in

hydrochloric acid.

Melting Point >300-500°C (decomposes) [1119]
Oxidation State Ru(lln) [2]
Hygroscopic Nature Yes [10]

Synthesis and Commercial Availability

Industrially, the preparation of hydrated ruthenium(lll) chloride often involves complex multi-
step processes. One common laboratory-scale synthesis involves dissolving ruthenium
hydroxide or hydrated ruthenium dioxide in hydrochloric acid, followed by evaporation and
crystallization.[5][11] Another method involves the high-temperature chlorination of ruthenium
metal powder.[1][11] Due to the complexity and potential hazards of these syntheses, most
researchers procure the compound from specialized chemical suppliers. It is available in
various grades, from technical grade to high-purity (e.g., 99.98% trace metals basis)

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://en.wikipedia.org/wiki/Ruthenium(III)_chloride
https://www.benchchem.com/product/b3024216?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7910-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTg2NjF8YXBwbGljYXRpb24vcGRmfGFEUTNMMmd6Wmk4NU1UYzVOREkyTXprd01EUTJMMU5FUWw4M09URXdYMEZWWDBWT0xuQmtaZ3wwYWEzMmUxN2FiM2QwNDVmMzQwZWFhOTk3YjM3NjNiZTAyNjIzZTgwZTAwMWY1ZjMwNzc4NzU4NjlkZWEwYWEz
https://cymitquimica.com/cas/14898-67-0/
https://www.fishersci.be/store/msds?partNumber=10723201&productDescription%3D1GR+Ruthenium%28III%29+chloride+hydrate%2C+35+-+40%25+Ru&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=10723201&productDescription%3D1GR+Ruthenium%28III%29+chloride+hydrate%2C+35+-+40%25+Ru&countryCode=BE&language=en
https://www.chemicalbook.com/article/ruthenium-iii-chloride-a-key-catalyst-in-modern-chemistry-and-advanced-materials.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9142235.htm
https://en.wikipedia.org/wiki/Ruthenium(III)_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9142235.htm
https://cymitquimica.com/cas/14898-67-0/
https://en.wikipedia.org/wiki/Ruthenium(III)_chloride
https://www.chemicalbook.com/msds/ruthenium-iii-chloride.htm
https://www.chemicalbook.com/article/ruthenium-iii-chloride-a-key-catalyst-in-modern-chemistry-and-advanced-materials.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43364~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:00:47~~Ruthenium(III
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9142235.htm
https://www.guidechem.com/question/what-is-the-synthesis-of-hydra-id147114.html
https://en.wikipedia.org/wiki/Ruthenium(III)_chloride
https://www.guidechem.com/question/what-is-the-synthesis-of-hydra-id147114.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

ReagentPlus® grade, ensuring suitability for a range of applications from general synthesis to
high-performance electronic materials.[12][13]

The Catalyst Precursor: A Workhorse in Organic
Synthesis

The primary and most celebrated role of RuCls-xHz0 is as a precursor for a multitude of
homogeneous and heterogeneous catalysts.[14] Its effectiveness stems from ruthenium's
ability to access multiple stable oxidation states (especially Ru(ll), Ru(lll), and Ru(IV)), allowing
it to participate in diverse reaction mechanisms.[1]

Key Catalytic Applications:

e Hydrogenation: Ruthenium catalysts derived from RuCls-xHz0 are highly effective for the
hydrogenation of various functional groups, including alkenes and alkynes.[2] They often
operate under milder conditions than other catalysts, offering high selectivity.[2]

o Oxidation: It is a precursor for catalysts used in the oxidation of alcohols to aldehydes and
ketones.[2] These reactions often proceed via ruthenium-oxo intermediates that facilitate the
electron transfer process.[2]

o Olefin Metathesis: RuCls-xH20 is the starting material for synthesizing the Nobel Prize-
winning Grubbs' catalysts.[5] These catalysts are pivotal in olefin metathesis, a powerful
reaction for forming carbon-carbon double bonds, which has revolutionized polymer
chemistry and complex molecule synthesis.[2]

e C-H Activation: Modern synthetic methods increasingly utilize ruthenium catalysts for
hydroarylation reactions via C-H bond activation.[15] Using simple RuCls-xHz20 as the
precursor provides a cost-effective and efficient system for coupling aromatic ketones with
olefins.[15]
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Caption: Conceptual catalytic cycle initiated by RuCls-xHz20.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b3024216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis of 2-Ethyl-3-
methylquinoline

The following protocol is illustrative of the use of RuCls-xHz20 as a catalyst precursor in organic
synthesis, based on its documented application.[5][13]

Objective: To synthesize 2-ethyl-3-methylquinoline from a primary aromatic amine and
triallylamine using a ruthenium catalyst generated in situ.

Materials:

Ruthenium(lll) chloride hydrate (RuCls-xHz20)

e Primary aromatic amine (e.g., aniline)

o Triallylamine

¢ Anhydrous solvent (e.g., Toluene or Dioxane)

 Inert gas (Nitrogen or Argon)

o Standard glassware for organic synthesis (round-bottom flask, condenser)
e Magnetic stirrer and heating mantle

Methodology:

o System Preparation: Assemble a round-bottom flask with a magnetic stir bar and a reflux
condenser. Flame-dry the glassware under vacuum and backfill with an inert gas (N2 or Ar)
to ensure anhydrous conditions.

o Reagent Addition: To the flask, add the primary aromatic amine (1.0 eq), triallylamine (1.2
eq), and the anhydrous solvent.

o Catalyst Introduction: Add a catalytic amount of Ruthenium(lll) chloride hydrate (e.g., 1-5
mol%).
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e Reaction: Heat the mixture to reflux under the inert atmosphere. Monitor the reaction
progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the
solvent under reduced pressure.

« Purification: Dissolve the crude residue in a suitable solvent (e.g., ethyl acetate) and wash
with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate.

e |solation: Purify the crude product by column chromatography on silica gel to obtain the pure
2-ethyl-3-methylquinoline.

o Characterization: Confirm the structure and purity of the final product using spectroscopic
methods such as *H NMR, 3C NMR, and Mass Spectrometry.

This self-validating protocol ensures that the final product is confirmed through rigorous
characterization, validating the success of the catalytic transformation.

Applications in Materials Science and Drug
Development

Beyond traditional catalysis, RuCls-xH20 is a key ingredient in creating advanced materials.

e Thin Films and Electronics: It serves as a precursor for depositing thin films of ruthenium and
its oxides, which are used in microelectronics for manufacturing memory devices and
integrated circuits due to their high conductivity and thermal stability.[3]

» Energy Conversion: The compound is used to synthesize electrocatalysts for fuel cells and
for the oxygen evolution reaction (OER) in water splitting.[3][14] It is also employed as a
sensitizer in dye-sensitized solar cells (DSSCs), where ruthenium-based dyes absorb light to
initiate the energy conversion process.[3]

o Nanomaterials: RuCls-xH20 is a common starting material for the synthesis of ruthenium
nanoparticles, which have diverse applications in catalysis, drug delivery, and sensors.[4]
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Caption: Standard workflow for a RuCls-xH20 catalyzed organic reaction.
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Emerging Role in Drug Development

A compelling area of modern research is the investigation of ruthenium complexes as
anticancer agents.[4] Compounds like NAMI-A and KP1019, which are ruthenium(lll)
complexes, have entered clinical trials.[16] RuClz-xH20 serves as a fundamental starting
material for synthesizing novel ruthenium-based drug candidates.[14][16] The proposed
mechanism involves the Ru(lll) compound acting as a prodrug, which is then reduced to a
more reactive Ru(ll) species within the hypoxic (low-oxygen) environment of a tumor. This
active species can then bind to DNA and other biomolecules, inducing apoptosis (programmed
cell death) in cancer cells.

Low Oz
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Activation via Reduction
(in Tumor Microenvironment)
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(Administered) Cancer Cell Death

Active Ru(ll) Species
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Caption: Conceptual pathway for Ru-based anticancer prodrugs.

Safety, Handling, and Storage

Ruthenium(lll) chloride hydrate is a hazardous substance and must be handled with

appropriate precautions.

e Hazards: It is classified as harmful if swallowed, may be corrosive to metals, and causes
severe skin burns and eye damage.[8][10][17] It is also very toxic to aquatic life with long-
lasting effects.[8][10]

o Personal Protective Equipment (PPE): Always wear protective gloves, chemical-resistant
clothing, and eye/face protection (goggles and face shield).[7][18][19] Use a NIOSH-
approved respirator if dust formation is likely.[8][19]

« Handling: Handle only in a well-ventilated area, preferably under a chemical fume hood.[7]
[10] Avoid creating dust.[19] Wash hands thoroughly after handling.[10]

o Storage: Store in a dry, cool, and well-ventilated place.[19][20] Keep the container tightly
closed as the material is hygroscopic.[10] Store in a corrosion-resistant container.[10]
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» Spills and Disposal: In case of a spill, avoid dust formation, sweep up, and place in a suitable
container for disposal.[10][19] Do not allow the material to enter drains.[19][21] Dispose of
contents and container to an approved waste disposal plant in accordance with local, state,
and federal regulations.[10][20]

Conclusion

Ruthenium(lll) chloride hydrate (CAS 14898-67-0) is far more than a simple inorganic salt; it
is a versatile and indispensable tool for the modern scientist. Its role as a precursor to highly
active catalysts has profoundly impacted organic synthesis, enabling the construction of
complex molecules with greater efficiency and selectivity. Furthermore, its applications in
materials science are contributing to advancements in electronics and renewable energy. As
research continues, its potential in medicinal chemistry, particularly in the development of novel
anticancer therapeutics, highlights a promising future. A thorough understanding of its
properties, applications, and safety protocols is essential for harnessing the full potential of this
remarkable compound.
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Ruthenium(lll) chloride. Wikipedia.

SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.

Ruthenium(lll)

ruthenium (iii) chloride suppliers USA. Guidechem.

Ruthenium(lll)

Ruthenium(lll)

Ruthenium(lll)

Synthesis and Characterization of Novel Ruthenium(lll) Complexes with Histamine. PMC.
Ruthenium(lll) Chloride Complexes: RuCl2+. Journal of the American Chemical Society.
What is Ruthenium(lll) Chloride and How is it Prepared?. Guidechem.

Ruthenium(lll) chloride hydrate from China manufacturer. Fujian Wolfa Biotechnology Co.,
Ltd.

Ruthenium trichloride hydr

Ruthenium Chloride as an Efficient Catalytic Precursor for Hydroarylation Reactions via C-H
bond Activation.

Ruthenium(lll) chloride hydrate 99.98% trace metals basis. Sigma-Aldrich.

Synthesis and Characterization of Ruthenium(lIl) Chloride Complexes with Some 1,2-
Disubstituted Benzimidazoles and their Catalytic Activity.

Process for the preparation and/or purification of ruthenium(lll) chloride.
20759-14-2|Ruthenium(lll)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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